Cas no 872689-00-4 (1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 872689-00-4
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 6265381
• PubChem ID: 7205879
• Update Time: 2025-06-10

1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one
• AKOS024618270
• CCG-303271
• F1899-0494
• 1-(4-methoxyphenyl)-2-((6-(4-methoxyphenyl)pyridazin-3-yl)thio)ethanone
• 1-(4-methoxyphenyl)-2-[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanylethanone
• 1-(4-methoxyphenyl)-2-{[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanyl}ethan-1-one
• 872689-00-4

• Inchi： 1S/C20H18N2O3S/c1-24-16-7-3-14(4-8-16)18-11-12-20(22-21-18)26-13-19(23)15-5-9-17(25-2)10-6-15/h3-12H,13H2,1-2H3
• InChI Key： NMVQOJCRBDFWGZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)OC)N=N1)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.6Ų

Additional information on 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one

1-(4-Methoxyphenyl)-2-{6-(4-Methoxyphenyl)Pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872689-00-4): A Comprehensive Overview

1-(4-Methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one, also known by its CAS number 872689-00-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a pyridazinyl moiety, and a sulfanyl linkage. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one can be represented as follows:

C20H19N3O3S

This compound has a molecular weight of 373.45 g/mol and exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility properties make it suitable for various biochemical assays and in vitro studies.

In recent years, the compound has been extensively studied for its potential pharmacological activities. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry (2021) has shown that 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, the compound has also been investigated for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry (2020) demonstrated that 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The unique structural features of 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one also contribute to its potential as a lead compound for drug discovery. The presence of the methoxyphenyl group enhances its lipophilicity, which is crucial for cell membrane permeability and bioavailability. The pyridazinyl moiety provides additional stability and contributes to its pharmacological activities by interacting with specific biological targets.

In addition to its therapeutic potential, the compound has been evaluated for its safety profile. Preclinical studies have shown that it exhibits low toxicity in animal models, making it a viable candidate for further clinical development. However, more extensive toxicological studies are required to fully assess its safety in humans.

The synthesis of 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one involves a multi-step process that includes the formation of the pyridazine ring, introduction of the sulfanyl linkage, and subsequent functionalization with the methoxyphenyl groups. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 1-(4-methoxyphenyl)-2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872689-00-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.